Cas no 363150-92-9 (5-Methyl-2-oxo-6-propyl-1,2-dihydro-pyridine-3-carbonitrile)

• Product Name: 5-Methyl-2-oxo-6-propyl-1,2-dihydro-pyridine-3-carbonitrile
• CAS No: 363150-92-9
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 5225691
• Update Time: 2026-03-07

5-Methyl-2-oxo-6-propyl-1,2-dihydro-pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-2-oxo-6-propyl-1,2-dihydro-pyridine-3-carbonitrile

• Inchi： 1S/C10H12N2O/c1-3-4-9-7(2)5-8(6-11)10(13)12-9/h5H,3-4H2,1-2H3,(H,12,13)
• InChI Key： FLCKZNDAAMXGMC-UHFFFAOYSA-N
• SMILES： C1(=O)NC(CCC)=C(C)C=C1C#N

Additional information on 5-Methyl-2-oxo-6-propyl-1,2-dihydro-pyridine-3-carbonitrile

Comprehensive Overview of 5-Methyl-2-oxo-6-propyl-1,2-dihydro-pyridine-3-carbonitrile (CAS No. 363150-92-9)

5-Methyl-2-oxo-6-propyl-1,2-dihydro-pyridine-3-carbonitrile (CAS No. 363150-92-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine derivative is characterized by its unique molecular structure, featuring a carbonitrile group at the 3-position and a propyl substituent at the 6-position. Its heterocyclic framework makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators.

The compound's synthetic versatility and structural specificity have made it a focal point in modern drug discovery. Researchers are increasingly exploring its potential in targeting inflammatory pathways and metabolic disorders, aligning with current trends in precision medicine. Its low molecular weight and favorable pharmacokinetic properties further enhance its applicability in small-molecule therapeutics. Recent studies have also investigated its role in crop protection formulations, addressing the growing demand for sustainable agrochemicals.

From a chemical synthesis perspective, 5-Methyl-2-oxo-6-propyl-1,2-dihydro-pyridine-3-carbonitrile is typically prepared via multistep organic reactions, including cyclocondensation and selective nitrile introduction. Its crystalline form and high purity (>98%) ensure reproducibility in industrial-scale production. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed for quality control, meeting the stringent standards of Good Manufacturing Practice (GMP).

The compound's structure-activity relationship (SAR) has been extensively studied, particularly its hydrogen-bonding capacity and electronic distribution. These features contribute to its selective binding affinity in biological systems, making it a promising candidate for drug repurposing initiatives. In computational chemistry, it serves as a molecular scaffold for virtual screening campaigns, leveraging AI-driven drug design platforms that are revolutionizing pharmaceutical R&D.

Environmental and regulatory compliance aspects of 363150-92-9 have been evaluated through OECD guideline tests, confirming its biodegradability and low ecotoxicity. This aligns with the green chemistry principles increasingly demanded by regulatory bodies worldwide. Storage recommendations include protection from UV radiation and moisture, with stability data supporting a shelf life of 24 months under controlled conditions.

Market analysts note rising demand for this high-value intermediate, particularly in Asia-Pacific pharmaceutical hubs. Its cost-effectiveness compared to analogous nitrile-containing compounds positions it favorably in contract manufacturing scenarios. Recent patent filings highlight innovative applications in photodynamic therapy and bioconjugation techniques, reflecting its expanding utility beyond traditional domains.

For researchers investigating structure-based drug design, this compound offers valuable insights into conformational dynamics of six-membered heterocycles. Its electron-withdrawing and electron-donating moieties create a balanced pharmacophore profile, explaining its frequent appearance in medicinal chemistry literature. Collaborative studies between academia and industry continue to uncover novel applications, particularly in neglected tropical disease research.